Cas no 2177-47-1 (2-Methyl-1H-indene)

2-Methyl-1H-indene structure

2-Methyl-1H-indene structure

Product Name:2-Methyl-1H-indene

CAS No:2177-47-1

MF:C₁₀H₁₀

MW:130.186402797699

MDL:MFCD00274253

CID:42570

PubChem ID:24868479

Update Time:2025-09-18

2-Methyl-1H-indene Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1H-indene
- 2-Methylindene
- 1H-Indene,2-methyl
- 2-methyl-1-indene
- 2-Methyl-inden
- Indene,2-methyl- (7CI,8CI)
- 1H-Indene, 2-methyl-
- Indene, 2-methyl-
- 22LC0EG9LP
- YSAXEHWHSLANOM-UHFFFAOYSA-N
- 2-methylinden
- indene,2-methyl-
- PubChem5381
- 1054AB
- LS00050
- FCH1115657
- AM84769
- SY037985
- AB1002660
- ST24040812
- FT-0634097
- 2177-47-1
- UNII-22LC0EG9LP
- AKOS015914346
- J-014281
- 2-methyl-1H-indene;2-Methylindene
- A815658
- DS-17649
- MFCD00274253
- 2-Benzamido-3-(4-(N,N-bis(2-chloroethyl)amino)phenyl)propionicacid
- DTXSID00176173
- CS-W021717
- AC7927
- Q27253655
- InChI=1/C10H10/c1-8-6-9-4-2-3-5-10(9)7-8/h2-6H,7H2,1H
- 2-Methylindene, 98%
- DB-045691
- DTXCID7098664
- FM144354
- MDL： MFCD00274253
- Inchi： 1S/C10H10/c1-8-6-9-4-2-3-5-10(9)7-8/h2-6H,7H2,1H3
- InChI Key： YSAXEHWHSLANOM-UHFFFAOYSA-N
- SMILES： C1C(C)=CC2C=CC=CC1=2

Computed Properties

Exact Mass: 130.07800
Monoisotopic Mass: 130.07825
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not determined
Density: 0.971 g/mL at 25 °C(lit.)
Melting Point: 80°C
Boiling Point: 45 °C/0.2 mmHg(lit.)
Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
Refractive Index: n20/D 1.567(lit.)
PSA: 0.00000
LogP: 2.64600
Solubility: Not determined

2-Methyl-1H-indene Security Information

WGK Germany：3
Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
Packing Group：II; III
Safety Term：4.1
Packing Group：II; III
Hazard Level：4.1

2-Methyl-1H-indene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2901299090

Overview:

2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2-Methyl-1H-indene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CN786-1g	2-Methyl-1H-indene	2177-47-1	98%	1g	121CNY	2021-05-08
Chemenu	CM251391-10g	2-Methyl-1H-indene	2177-47-1	95+%	10g	$102	2021-06-16
Chemenu	CM251391-25g	2-Methyl-1H-indene	2177-47-1	95+%	25g	$204	2021-06-16
Chemenu	CM251391-100g	2-Methyl-1H-indene	2177-47-1	95+%	100g	$486	2021-06-16
Alichem	A079000125-25g	2-Methyl-1H-indene	2177-47-1	98%	25g	$212.00	2023-09-02
Alichem	A079000125-100g	2-Methyl-1H-indene	2177-47-1	98%	100g	$540.80	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CN786-5g	2-Methyl-1H-indene	2177-47-1	98%	5g	132.0CNY	2021-07-10
Chemenu	CM251391-10g	2-Methyl-1H-indene	2177-47-1	95+%	10g	$102	2022-09-01
Chemenu	CM251391-25g	2-Methyl-1H-indene	2177-47-1	95%+	25g	$***	2023-03-30
Chemenu	CM251391-100g	2-Methyl-1H-indene	2177-47-1	95+%	100g	$486	2022-09-01

2-Methyl-1H-indene Production Method

Production Method 1

2177-47-1

2177-47-1

90-00-6

90-00-6

581-42-0

581-42-0

496-11-7

496-11-7

575-37-1

575-37-1

17059-52-8

17059-52-8

527-53-7

527-53-7

768-49-0

768-49-0

3454-07-7

3454-07-7

611-15-4

611-15-4

622-96-8

622-96-8

Reaction Conditions

1.1 500 °C

Reference

: Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions

Psarras, A. C.; Michailof, C. M.; Iliopoulou, E. F.; Kalogiannis, K. G.; Lappas, A. A.; et al, Molecular Catalysis, 2019, 465, 33-42

Production Method 2

8068-05-1

8068-05-1

2177-47-1

2177-47-1

876-02-8

876-02-8

90-00-6

90-00-6

93-51-6

93-51-6

581-42-0

581-42-0

39151-19-4

39151-19-4

6443-69-2

6443-69-2

90-05-1

90-05-1

496-11-7

496-11-7

767-59-9

767-59-9

3855-26-3

3855-26-3

Reaction Conditions

1.1 250 h

Reference

Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions

Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Production Method 3

2177-47-1

2177-47-1

824-63-5

824-63-5

Reaction Conditions

1.1 Reagents: Dimethylacetamide , Potassium tert-butoxide Solvents: Mesitylene ; 164 °C; 6 h, reflux

Reference

Radical condensation between benzylic alcohols and acetamides to form 3-arylpropanamides

Azizi, Kobra; et al, Chemical Science, 2020, 11(30), 7800-7806

2-Methyl-1H-indene Raw materials

Sulfate Lignin

2-Methyl-1H-indene Preparation Products

2-Methyl-1H-indene Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

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